Cas no 2034409-94-2 (N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)-2-oxoimidazolidine-1-carboxamide)

N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)-2-oxoimidazolidine-1-carboxamide is a specialized heterocyclic compound featuring a furan ring and an imidazolidine core. Its molecular structure combines a furan-3-ylmethyl group with a 2-methoxyethyl substituent, linked to a 2-oxoimidazolidine-1-carboxamide moiety. This compound is of interest in medicinal chemistry and agrochemical research due to its potential as a versatile intermediate or bioactive scaffold. The presence of both furan and imidazolidine functionalities may confer unique reactivity or binding properties, making it suitable for applications in drug discovery or crop protection. Its synthetic flexibility allows for further derivatization, enhancing its utility in structure-activity relationship studies.
N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)-2-oxoimidazolidine-1-carboxamide structure
2034409-94-2 structure
Product Name:N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)-2-oxoimidazolidine-1-carboxamide
CAS No:2034409-94-2
MF:C12H17N3O4
MW:267.281082868576
CID:5376598
Update Time:2025-11-05

N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)-2-oxoimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-Furanylmethyl)-N-(2-methoxyethyl)-2-oxo-1-imidazolidinecarboxamide
    • N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)-2-oxoimidazolidine-1-carboxamide
    • Inchi: 1S/C12H17N3O4/c1-18-7-5-14(8-10-2-6-19-9-10)12(17)15-4-3-13-11(15)16/h2,6,9H,3-5,7-8H2,1H3,(H,13,16)
    • InChI Key: NJYYVQUEKBCCEM-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C(N(CC2C=COC=2)CCOC)=O)CCN1

Experimental Properties

  • Density: 1.271±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 15.40±0.20(Predicted)

N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)-2-oxoimidazolidine-1-carboxamide Pricemore >>

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Additional information on N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)-2-oxoimidazolidine-1-carboxamide

Chemical Profile: N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)-2-oxoimidazolidine-1-carboxamide (CAS No. 2034409-94-2)

The compound N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)-2-oxoimidazolidine-1-carboxamide, identified by the CAS registry number 2034409-94-2, represents a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazolidine derivatives, which are known for their versatile properties and wide-ranging applications in drug design, catalysis, and materials science. The structure of this compound is characterized by the presence of a furan ring, a methoxy group, and an imidazolidine moiety, all of which contribute to its distinctive chemical behavior.

The synthesis of N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)-2-oxoimidazolidine-1-carboxamide involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are particularly valuable for pharmacological studies. The incorporation of the furan ring introduces aromaticity and potential for hydrogen bonding, making this compound an interesting candidate for drug delivery systems and bioactive agents.

Recent studies have highlighted the potential of imidazolidine derivatives in the development of enzyme inhibitors and anticancer agents. For instance, researchers have demonstrated that certain analogs of this compound exhibit potent inhibitory activity against key enzymes involved in cancer progression. The presence of the methoxy group enhances the compound's solubility and bioavailability, making it a promising lead molecule for further optimization in medicinal chemistry.

In terms of structural analysis, the furan-containing moiety in this compound plays a crucial role in stabilizing the overall structure through conjugation effects. Computational studies using density functional theory (DFT) have revealed that the furan ring contributes significantly to the molecule's electronic properties, influencing its reactivity and selectivity in various chemical transformations. This insight has paved the way for the design of more efficient catalysts and sensors based on this framework.

The application of N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)-2-oxoimidazolidine-1-carboxamide extends beyond pharmaceuticals into materials science. Its ability to form stable metal complexes has been exploited in the development of coordination polymers and metalloenzymes. Recent experiments have shown that this compound can act as a ligand for transition metals, facilitating the construction of porous materials with applications in gas storage and catalysis.

From an environmental perspective, the synthesis and application of this compound are aligned with green chemistry principles. Researchers have developed eco-friendly methods for its production, minimizing waste generation and energy consumption. These efforts underscore the importance of sustainable practices in modern chemical research.

In conclusion, N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)-2 oxo imidazolidine 1 carboxamide (CAS No. 2034409 94 2) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile properties, and wide-ranging applications make it a valuable addition to both academic research and industrial development.

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